5-hexyl-2-(4'-pentyl-4-biphenylyl)pyrimidine

• IUPAC Name: 5-hexyl-2-[4-(4-pentylphenyl)phenyl]pyrimidine
• InChI: InChI=1S/C27H34N2/c1-3-5-7-9-11-23-20-28-27(29-21-23)26-18-16-25(17-19-26)24-14-12-22(13-15-24)10-8-6-4-2/h12-21H,3-11H2,1-2H3
• InChI Key: JLBMALJTULZYEO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CN=C(N=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)CCCCC
• Molecular Formula: C27H34N2
• DSSTOX Substance ID: DTXSID20348097
• Molecular Weight: 386.6 g/mol
• CAS RN: 92178-46-6

Description

5-hexyl-2-(4'-pentyl-4-biphenylyl)pyrimidine, also known as HBMP, is a synthetic compound that has gained much attention in the field of medicinal chemistry due to its potential therapeutic applications. HBMP belongs to the family of pyrimidine derivatives and is known for its unique molecular structure that exhibits interesting biological properties.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques : Novel synthesis methods for pyrimidine derivatives, including those similar to 5-hexyl-2-(4'-pentyl-4-biphenylyl)pyrimidine, have been explored. For example, Ghedini and Pucci (1990) reported the synthesis and characterization of mononuclear cyclopalladated derivatives of a closely related compound, which were obtained through bridge-splitting reactions (Ghedini & Pucci, 1990).

• Molecular Structure Analysis : Studies like those conducted by Hauser et al. (1986) have focused on the physical properties of liquid crystalline pyrimidine compounds, including measurements of clearing temperatures, densities, and refractive indices, providing valuable data for understanding the behavior of these compounds in different states (Hauser et al., 1986).

Biological and Pharmaceutical Applications

• Biological Activities : Pyrimidine derivatives exhibit a wide range of biological activities. For instance, Stolarczyk et al. (2021) synthesized a series of 5-hydroxymethylpyrimidines, showing that derivatives with aliphatic amino groups were less toxic to normal cells and those with bulky constituents exhibited moderate anticancer properties (Stolarczyk et al., 2021).

• Antiviral and Anticancer Research : Hocková et al. (2003) prepared 2,4-diamino-6-hydroxypyrimidines with varying substituents, demonstrating that some derivatives inhibited retrovirus replication in cell culture, highlighting their potential in antiviral and anticancer therapy (Hocková et al., 2003).

Material Science and Engineering Applications

• Corrosion Inhibition : Pyrimidine derivatives have been explored for their role in corrosion inhibition, which is significant for industrial applications. For example, Haque et al. (2017) studied the corrosion inhibition performance of pyrimidine derivatives on N80 steel, demonstrating their potential as protective agents in harsh industrial environments (Haque et al., 2017).

• Oilfield Applications : Onyeachu et al. (2019) evaluated a newly synthesized pyrimidine-based compound as a corrosion inhibitor for steel in oilfield brine, demonstrating high inhibition efficiency and suggesting its utility in the petroleum industry (Onyeachu et al., 2019).